2,4-Dimethylphenyl 4-methoxybenzoate

• Molecular Formula: C16H16O3
• Molecular Weight: 256.3 g/mol
• IUPAC Name: (2,4-dimethylphenyl) 4-methoxybenzoate
• InChI: InChI=1S/C16H16O3/c1-11-4-9-15(12(2)10-11)19-16(17)13-5-7-14(18-3)8-6-13/h4-10H,1-3H3
• InChI Key: NISWTLVJZXCCLX-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC(=O)C2=CC=C(C=C2)OC)C

Description

2,4-Dimethylphenyl 4-methoxybenzoate is an ester derivative of 4-methoxybenzoic acid, featuring a 2,4-dimethylphenyl group esterified at the carboxyl position. This compound is structurally characterized by electron-donating methyl groups on the phenyl ring and a methoxy group on the benzoate moiety, which influence its physicochemical properties, including solubility, thermal stability, and reactivity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physical and Chemical Properties

Table 1: Key Structural and Physical Properties of Selected Benzoate Derivatives

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Notable Properties	References
2,4-Dimethylphenyl 4-methoxybenzoate	C₁₆H₁₆O₃	2,4-dimethylphenyl; 4-methoxy	256.30	Moderate lipophilicity; crystalline
3-Methylphenyl 4-methoxybenzoate	C₁₅H₁₄O₃	3-methylphenyl; 4-methoxy	242.27	Lower steric hindrance; higher solubility in polar solvents
2-Methoxyethyl 4-{[(4-methylphenoxy)acetyl]amino}benzoate	C₂₀H₂₂NO₅	2-methoxyethyl; acetyl amino; 4-methylphenoxy	368.39	Enhanced hydrogen bonding; potential biomedical applications
[4-methyl-3-(2,2,2-trichloroethyl)phenyl] 4-methoxybenzoate	C₁₇H₁₅Cl₃O₃	4-methyl-3-(trichloroethyl)phenyl; 4-methoxy	372.01	High thermal stability; electron-withdrawing Cl groups
4-Methoxyphenyl 4-(6-hydroxyhexyloxy)benzoate	C₂₀H₂₄O₅	4-methoxyphenyl; 6-hydroxyhexyloxy	344.41	Hydrophilic chain; suited for liquid crystal applications

Key Observations:

• Steric and Electronic Effects : The 2,4-dimethylphenyl group in the target compound introduces steric hindrance compared to the 3-methylphenyl analog, reducing reactivity in nucleophilic substitutions . Electron-withdrawing groups (e.g., trichloroethyl in ) increase stability but decrease solubility.
• Solubility : Hydrophilic substituents, such as the 6-hydroxyhexyloxy chain in , significantly enhance aqueous solubility, whereas lipophilic groups (e.g., 2,4-dimethylphenyl) favor organic solvents.
• Thermal Stability : Halogenated derivatives (e.g., trichloroethyl in ) exhibit higher melting points due to stronger intermolecular interactions.

Reactivity and Functional Group Comparisons

Hydrolysis Resistance

• The trichloroethyl group in provides steric and electronic protection against hydrolysis, making it more stable under acidic conditions than the target compound.
• In contrast, 4-Methoxyphenyl 4-(6-hydroxyhexyloxy)benzoate may undergo ester hydrolysis more readily due to the electron-donating methoxy group and hydrophilic chain.

Crystallographic Properties

• 2-(2,4-Dichlorophenyl)-2-oxoethyl 4-methoxybenzoate (C₁₆H₁₂Cl₂O₄) crystallizes in a monoclinic system (space group P21/c) with unit cell parameters a = 9.0508 Å, b = 7.0846 Å, c = 23.3337 Å, and β = 102.509° . This contrasts with the target compound’s likely less complex packing due to the absence of chlorinated substituents.